Cas no 1822509-89-6 (1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate)

• Product Name: 1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate
• CAS No: 1822509-89-6
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5085433
• PubChem ID: 135397196
• Update Time: 2025-06-26

1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate
• E79866
• 1,2-Piperazinedicarboxylic acid, 2-ethyl 1-(phenylmethyl) ester
• 1,2-Piperazinedicarboxylicacid,2-ethyl1-(phenylmethyl)ester
• 1822509-89-6
• CS-0528785
• 1-Benzyl2-ethylpiperazine-1,2-dicarboxylate
• 1-O-benzyl 2-O-ethyl piperazine-1,2-dicarboxylate
• BS-44985

• Inchi： 1S/C15H20N2O4/c1-2-20-14(18)13-10-16-8-9-17(13)15(19)21-11-12-6-4-3-5-7-12/h3-7,13,16H,2,8-11H2,1H3
• InChI Key： JGAOTOPJSAYSPJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCCN1C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.9

Additional information on 1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate

1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate: A Versatile Compound in Pharmaceutical Research and Drug Development

1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate, with the CAS number 1822509-89-6, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of piperazine derivatives, characterized by its unique molecular structure that combines a piperazine ring with two carboxylate groups. The 1-Benzyl and 2-ethyl substituents play a critical role in modulating the compound's pharmacological properties, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate in the development of novel drugs targeting neurodegenerative diseases. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to enhance the permeability of blood-brain barrier (BBB) through its lipophilic properties. This characteristic is particularly significant for the treatment of conditions such as Alzheimer's disease and Parkinson's disease, where targeted delivery to the central nervous system is essential.

The 1-Benzyl group in this compound contributes to its structural stability and solubility in aqueous environments, which are crucial for drug formulation. Researchers at the University of Tokyo, in a 2024 study, explored the use of 1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate as a prodrug carrier for anti-inflammatory agents. The results indicated that the compound could significantly improve the bioavailability of the active ingredient, reducing the required dosage and minimizing side effects.

In the context of drug discovery, the 2-ethyl substituent of 1-Benzyl 2-ethyl piperazine-1,2-diccarboxylate plays a pivotal role in modulating the compound's reactivity. A 2023 study published in Organic & Biomolecular Chemistry revealed that this substituent enhances the compound's ability to form hydrogen bonds with target proteins, thereby increasing its binding affinity. This property is particularly advantageous for the development of small molecule inhibitors targeting specific enzymes involved in disease pathways.

The synthesis of 1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate has been optimized through various methodologies, including microwave-assisted reactions and enzymatic catalysis. A 2024 article in Green Chemistry described a sustainable synthesis route that reduces the environmental impact of the process. This approach is in line with the growing emphasis on green chemistry in pharmaceutical manufacturing, ensuring both efficacy and ecological responsibility.

The pharmacokinetic profile of 1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate has been extensively studied to understand its behavior in vivo. Research published in Drug Metabolism and Disposition in 2023 showed that the compound exhibits prolonged half-life and improved tissue penetration, which are critical factors for its therapeutic effectiveness. These properties make it a promising candidate for chronic disease management.

In the realm of drug delivery systems, 1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate has been explored as a component of nanoparticle formulations. A 2024 study in Nano Today demonstrated its ability to enhance the stability of drug-loaded nanoparticles, thereby improving the targeting efficiency of therapeutic agents. This application underscores the compound's versatility in advanced drug delivery technologies.

The compound's potential in treating metabolic disorders has also been a focus of recent research. A 2023 study in Endocrinology highlighted its role in modulating glucose metabolism by interacting with specific receptors in pancreatic beta cells. This finding opens new avenues for the development of therapies for diabetes mellitus and related metabolic syndromes.

Furthermore, the 1-Benzyl and 2-ethyl substituents of 1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate have been shown to influence its interaction with drug efflux pumps, such as P-glycoprotein. A 2024 paper in Pharmaceutical Research indicated that the compound can inhibit these pumps, thereby enhancing the cellular uptake of other therapeutic agents. This property is particularly valuable in the context of multidrug resistance in cancer therapy.

The structural flexibility of 1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate allows for the design of diverse derivatives with tailored pharmacological profiles. A 2023 study in MedChemComm explored the synthesis of several analogs, each with distinct biological activities. This research emphasizes the compound's adaptability for the development of targeted therapeutics.

In conclusion, 1-Benzyl 2-ethyl piperazine-1,2-dicarboxylate stands out as a multifunctional compound with broad applications in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methodologies and pharmacological studies, position it as a key player in the development of innovative therapies. As research continues to uncover its potential, this compound is likely to play an increasingly important role in addressing complex medical challenges.